Nimorazole

• IUPAC Name: 4-[2-(5-nitroimidazol-1-yl)ethyl]morpholine
• InChI: InChI=1S/C9H14N4O3/c14-13(15)9-7-10-8-12(9)2-1-11-3-5-16-6-4-11/h7-8H,1-6H2
• InChI Key: MDJFHRLTPRPZLY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C=NC=C2[N+](=O)[O-]
• Molecular Formula: C9H14N4O3
• DSSTOX Substance ID: DTXSID1057795
• Molecular Weight: 226.23 g/mol
• CAS No.: 6506-37-2

Description

Nimorazole is a nitroimidazole derivative with the chemical formula C₉H₁₄N₄O₃ . It is primarily known for its anti-infective properties and is used as a radiosensitizer in the treatment of head and neck cancer . This compound works by enhancing the effects of radiotherapy in hypoxic tumor cells, making them more susceptible to radiation .

Scientific Research Applications

Nimorazole has a wide range of scientific research applications:

Chemistry: It is used as a radiosensitizer in various chemical studies to enhance the effects of radiation on specific compounds.

Biology: This compound is used in biological research to study its effects on hypoxic cells and its potential as a radiosensitizer.

Medicine: It is primarily used in the treatment of head and neck cancer, where it enhances the effects of radiotherapy.

Industry: This compound is used in the pharmaceutical industry for the production of anti-infective agents and radiosensitizers.

Safety and Hazards

Nimorazole is toxic and contains a pharmaceutically active ingredient. It is harmful if swallowed and is suspected of causing genetic defects and damaging fertility or the unborn child.

Future Directions

The research and development of imidazole- and benzimidazole-containing drugs is an increasingly active and attractive topic of medicinal chemistry. Nimorazole combined with radiochemotherapy improved local tumor control in some but not in all head and neck squamous cell carcinoma xenografts.

Mechanism of Action

Target of Action

Nimorazole is an antimicrobial agent with activity against anaerobic bacteria and protozoa . Its actions and properties are similar to metronidazole . It has been used in trials studying the treatment of Hypoxia, Radiotherapy, Hypoxic Modification, Gene Profile, Gene Signature, and Head and Neck Squamous Cell Carcinoma, among others .

Mode of Action

The mechanism of action of this compound involves the formation of reactive intermediates upon reduction of the nitro group . These intermediates cause the DNA strand to break . This explains their antimicrobial as well as mutagenic effect .

Biochemical Pathways

This compound is metabolized by a nitroreductase from a human pathogen Haemophilus influenzae (HiNfsB) . HiNfsB effectively metabolizes ten clinically used nitroimidazoles .

Pharmacokinetics

The pharmacokinetics of this compound were studied in 19 individuals after single oral doses of between 0.5-3.5 g . HPLC measurements showed, after a rapid absorption, a linear relationship between peak plasma concentration and given dose . Mean elimination half-life was 3.1 h . A tendency to a dose-dependent variation in the apparent volume of distribution, total body clearance, and elimination half-life suggest non-linear pharmacokinetics of this compound .

Result of Action

This compound is selectively cytotoxic to tumour cells due to reduction of the molecule as a prerequisite for accumulation in the cell . In contrast, dissociative electron attachment, commonly believed to be the source of chemical activity of LEEs, represents only a minor reaction channel which is further suppressed upon hydration .

Action Environment

The action of this compound is influenced by the presence of low-energy electrons (LEEs) formed as secondary particles in the interaction of high-energy quanta (particles or photons in the MeV range) with cellular components . These LEEs effectively cause the reduction of this compound via associative electron attachment . This supports the hypothesis that this compound is selectively cytotoxic to tumour cells due to reduction of the molecule as a prerequisite for accumulation in the cell .

Biochemical Analysis

Biochemical Properties

Nimorazole, like other nitroimidazoles, has both antiprotozoal and antibacterial activity . It interacts with various enzymes and proteins within these organisms, disrupting their biochemical reactions.

Cellular Effects

This compound has been used in trials studying the treatment of Hypoxia, Radiotherapy, Hypoxic Modification, Gene Profile, Gene Signature, and Head and Neck Squamous Cell Carcinoma . It influences cell function by disrupting the normal biochemical processes within the cell, leading to cell death .

Molecular Mechanism

It is known that this compound, like other nitroimidazoles, undergoes reduction in bacteria where it is metabolized to cytotoxic derivatives that bind to DNA, causing loss of the helical structure, strand breakage, and impairment of DNA function .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has shown significant effects over time. For instance, it has been observed that this compound combined with Radiotherapy significantly improved permanent local control in two tumor models .

Metabolic Pathways

It is known that this compound, like other nitroimidazoles, undergoes reduction in bacteria where it is metabolized to cytotoxic derivatives .

Preparation Methods

Nimorazole can be synthesized through a multi-step process. The synthesis begins with the reaction of morpholine with 2-chloroethanol, followed by chlorination. The resulting product is then condensed with 4(5)-nitroimidazole in the presence of a phase-transfer catalyst . This method is efficient and suitable for industrial production due to its simplicity and the availability of raw materials .

Chemical Reactions Analysis

Nimorazole undergoes various chemical reactions, including:

Reduction: This compound can be reduced to its corresponding amine derivative under specific conditions.

Oxidation: It can also undergo oxidation reactions, although these are less common.

Substitution: This compound can participate in substitution reactions, particularly involving the nitro group.

Common reagents used in these reactions include reducing agents like sodium borohydride and oxidizing agents like potassium permanganate . The major products formed from these reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

Nimorazole is part of the nitroimidazole family of compounds, which includes other radiosensitizers like metronidazole, misonidazole, and etanidazole . Compared to these compounds, this compound has a unique structure that allows it to be more effective in targeting hypoxic tumor cells . Additionally, this compound has a lower toxicity profile, making it a safer option for use in radiotherapy .

Similar compounds include:

Metronidazole: Another nitroimidazole derivative used as an anti-infective agent.

Misonidazole: A radiosensitizer with a similar mechanism of action but higher toxicity.

Etanidazole: Another radiosensitizer with a different chemical structure but similar effects.

This compound’s unique structure and lower toxicity make it a valuable compound in the treatment of hypoxic tumors .